![molecular formula C11H7FN2O3 B1487035 2-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid CAS No. 1267461-58-4](/img/structure/B1487035.png)
2-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
Overview
Description
2-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (2-FPO-DHP-4-COOH) is a synthetic compound that belongs to the class of pyrimidine derivatives. It is a white crystalline solid that is soluble in water and ethanol. It is used as a reagent in organic synthesis, as a fluorophore in fluorescence microscopy, and as a starting material for the synthesis of other compounds.
Scientific Research Applications
Metabolic Pathways and Disposition
2-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid is involved in metabolic pathways and disposition in the human body. The compound undergoes metabolic transformations, primarily oxidative deamination, leading to the formation of specific metabolites. These processes are crucial in understanding the pharmacokinetics and dynamics of drugs related to this compound, as well as their safety and efficacy profiles in therapeutic applications. The metabolism and disposition of related compounds have been extensively studied, indicating the importance of understanding these processes in drug development and therapeutic applications (Shaffer et al., 2008).
Anticancer Applications
Compounds structurally related to this compound have shown potential in cancer treatment. For instance, S-1, a novel oral anticancer drug, includes components based on the biochemical modulation of 5-fluorouracil, demonstrating significant antitumor effects and tolerable adverse reactions in patients with advanced gastric cancer (Sakata et al., 1998). These findings underscore the potential of derivatives and compounds related to this compound in developing effective anticancer therapies.
Pharmacokinetics and Drug Development
Understanding the pharmacokinetics of compounds similar to this compound is crucial in drug development. Studies on the disposition and metabolism of such compounds provide insights into their absorption, distribution, metabolism, and excretion (ADME) characteristics. These insights are fundamental for optimizing dosing regimens, minimizing potential adverse effects, and enhancing therapeutic efficacy. Research involving compounds like SB-649868 reveals the complexity of these processes and the importance of detailed pharmacokinetic studies in the development of new drugs (Renzulli et al., 2011).
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors .
Mode of Action
It is known that similar compounds interact with their targets resulting in various biological activities .
Biochemical Pathways
Similar compounds such as indole derivatives have been found to possess various biological activities, affecting a variety of biochemical pathways .
Pharmacokinetics
Similar compounds have been found to possess certain pharmacokinetic properties .
Result of Action
Similar compounds have been found to exhibit various biological activities .
Action Environment
Similar compounds have been found to exhibit different levels of efficacy under different environmental conditions .
properties
IUPAC Name |
2-(4-fluorophenyl)-6-oxo-1H-pyrimidine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FN2O3/c12-7-3-1-6(2-4-7)10-13-8(11(16)17)5-9(15)14-10/h1-5H,(H,16,17)(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJSQPQSKJVHBFO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=CC(=O)N2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30681462 | |
Record name | 2-(4-Fluorophenyl)-6-oxo-3,6-dihydropyrimidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30681462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1267461-58-4 | |
Record name | 2-(4-Fluorophenyl)-6-oxo-3,6-dihydropyrimidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30681462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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